Cas no 255378-11-1 (4H-Thieno[3,2-c][1]benzothiopyran-2-carboxylicacid, 8-chloro-, methyl ester)

• Product Name: 4H-Thieno[3,2-c][1]benzothiopyran-2-carboxylicacid, 8-chloro-, methyl ester
• CAS No: 255378-11-1
• MF: C₁₃H₉ClO₂S₂
• MW: 296.792360067368
• CID: 246789
• PubChem ID: 2739608
• Update Time: 2025-09-28

4H-Thieno[3,2-c][1]benzothiopyran-2-carboxylicacid, 8-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-Thieno[3,2-c][1]benzothiopyran-2-carboxylicacid, 8-chloro-, methyl ester
• methyl 8-chloro-4H-benzo[b]thieno[2,3-d]thiine-2-carboxylate
• Methyl 8-chloro-4H-thieno-[3,2-c]thiochromene-2-carboxylate
• methyl 8-chloro-4H-thieno[3,2-c]thiochromene-2-carboxylate
• HMS1532C08
• methyl 8-chloro-4H-thieno[3, 2-c]thiochromene-2-carboxylate
• MFCD00106778
• AKOS027327001
• CCG-248282
• CS-0328217
• DTXSID70372322
• FT-0628693
• Methyl 8-chloro-4H-thieno[3,2-c][1]benzothiopyran-2-carboxylate
• BRD-K18471360-001-01-0
• AS-9318
• Maybridge4_003924
• 255378-11-1
• IDI1_032746
• DB-067418

• MDL： MFCD00106778
• Inchi： 1S/C13H9ClO2S2/c1-16-13(15)11-4-7-6-17-10-3-2-8(14)5-9(10)12(7)18-11/h2-5H,6H2,1H3
• InChI Key： IOVNZFAPLKNBHT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C1=C(C=C(C(=O)OC)S1)CS2

Computed Properties

• Exact Mass: 295.97300
• Monoisotopic Mass: 295.9732496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.448
• Melting Point: 158 °C
• Boiling Point: 493.4°C at 760 mmHg
• Flash Point: 252.2°C
• Refractive Index: 1.675
• PSA: 79.84000
• LogP: 4.46080

4H-Thieno[3,2-c][1]benzothiopyran-2-carboxylicacid, 8-chloro-, methyl ester Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiopyrans 1-benzothiopyrans